Cas no 130570-39-7 (1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-)
130570-39-7 structure
Product Name:1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-
CAS No:130570-39-7
MF:C9H7NO5
MW:209.155582666397
CID:102582
PubChem ID:18962545
Update Time:2025-04-18
1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-
- 1H-Indole-2-carboxylicacid,5,6,7-trihydroxy-(9CI)
- 5,6,7-trihydroxy-1H-indole-2-carboxylic acid
- 5,6,7-Trihydroxy-1H-indole-2-carboxylicacid
- SCHEMBL9316139
- DTXSID40596912
- 130570-39-7
-
- Inchi: 1S/C9H7NO5/c11-5-2-3-1-4(9(14)15)10-6(3)8(13)7(5)12/h1-2,10-13H,(H,14,15)
- InChI Key: DKYADJYLLZSUSM-UHFFFAOYSA-N
- SMILES: OC1=C(C(=CC2C=C(C(=O)O)NC=21)O)O
Computed Properties
- Exact Mass: 209.03242232g/mol
- Monoisotopic Mass: 209.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 114Ų
1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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